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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B10824310

Disclaimer: A specific Safety Data Sheet (SDS) for IPN60090 dihydrochloride is not publicly
available. As a potent and selective glutaminase 1 (GLS1) inhibitor used in cancer research,
this compound should be handled with caution as a potentially hazardous and cytotoxic
substance.[1][2][3] The following procedures are based on best practices for the disposal of
potent research compounds and general guidelines for hazardous chemical waste. All
institutional and local regulations for hazardous waste disposal must be followed.

Proper management and disposal of IPN60090 dihydrochloride are critical for laboratory
safety and environmental protection. This guide provides essential, step-by-step instructions for
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling IPN60090 dihydrochloride in any form (solid or in solution), appropriate PPE
IS mandatory to prevent exposure.
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Activity Recommended PPE Rationale
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Weighing and Dispensing Disposable lab coat with tight- ) )

_ - . Engineering controls and
(Solid Form) fitting cuffs- Double nitrile )
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gloves- Safety glasses with o

] ) minimize exposure.[4]
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- Chemical fume hood- Lab Reduced risk of aerosolization
Solution Preparation and coat- Nitrile gloves- Safety compared to solids, but
Handling glasses with side shields or potential for splashes and
goggles spills remains.[4][5]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the compound

and decontaminate the area.
o Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

» Don Appropriate PPE: Before cleaning, put on the recommended PPE, including double
gloves, a lab coat, and eye protection.

» Contain the Spill:

o For solid spills: Gently cover the spill with absorbent material (e.g., vermiculite or sand) to
prevent the powder from becoming airborne.

o For liquid spills: Cover the spill with absorbent pads or other suitable absorbent material.
e Clean and Decontaminate:

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled hazardous waste container.

o Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol) followed

by a soap and water solution.
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o Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be
disposed of as hazardous waste.

Disposal Procedures

All waste contaminated with IPN60090 dihydrochloride must be treated as hazardous waste.
Do not dispose of this compound down the drain or in regular trash.

1. Unused or Expired Solid Compound:
o Keep the compound in its original, tightly sealed container.

o Label the container clearly as "Hazardous Waste" and include the full chemical name:
"IPN60090 dihydrochloride."

» Store in a designated, secure hazardous waste accumulation area, segregated from
incompatible materials.

» Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a certified hazardous waste contractor.

2. Contaminated Labware (e.g., vials, pipette tips, glassware):
o Collect all contaminated disposable labware in a puncture-resistant, sealable container.
o Label the container as "Hazardous Waste" with the name of the compound.

e For non-disposable glassware, decontaminate by rinsing with an appropriate solvent. Collect
the rinsate as hazardous liquid waste.

» Store the sealed container in the designated hazardous waste area until pickup.
3. Contaminated Personal Protective Equipment (PPE):
o Carefully doff all contaminated PPE to avoid self-contamination.

» Place disposable items such as gloves, lab coats, and bench paper into a sealed plastic bag.
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e Label the bag as "Hazardous Waste" and include "IPN60090 dihydrochloride contaminated
debris.”

» Dispose of the bag in the designated solid hazardous waste container.
4. Liquid Waste (e.g., solutions, rinsates):

e Collect all liquid waste containing IPN60090 dihydrochloride in a compatible, leak-proof,
and sealed container.

o Label the container as "Hazardous Liquid Waste" and list all chemical constituents, including
solvents and the full name "IPN60090 dihydrochloride."

o Store the container in secondary containment to prevent spills.

» Arrange for disposal through your institution's EHS office.

Disposal Workflow for IPN60090 Dihydrochloride
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Caption: Workflow for the proper disposal of IPN60090 dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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